5-phenyl-2-(trifluoromethyl)quinazolin-4(3H)-one

• Molecular Formula: C15H9F3N2O
• Molecular Weight: 290.24 g/mol
• IUPAC Name: 5-phenyl-2-(trifluoromethyl)-3H-quinazolin-4-one
• InChI: InChI=1S/C15H9F3N2O/c16-15(17,18)14-19-11-8-4-7-10(12(11)13(21)20-14)9-5-2-1-3-6-9/h1-8H,(H,19,20,21)
• InChI Key: DPOHSWYVZLFSDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C(=CC=C2)N=C(NC3=O)C(F)(F)F

Description

5-phenyl-2-(trifluoromethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C15H9F3N2O and its molecular weight is 290.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Palladium (II) acetate (19 mg, 0.085 mmol), potassium fluoride (498 mg, 8.57 mmol), 2-(di-tert-butylphosphino)biphenyl (51.1 mg, 0.171 mmol), and phenylboronic acid (522 mg, 4.27 mmol) were combined in a microwave vial under an argon atmosphere. A solution of 5-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one (710 mg, 2.86 mmol) in dry THF (9 mL) was added and the mixture was heated in the microwave at 100° C. for 30 min. After this time, the reaction mixture was diluted with ethyl acetate (50 mL) and washed with 1N NaOH (25 mL) and saturated NaCl (25 mL). The organic layer was separated, dried over sodium sulfate and then concentrated under reduced pressure to give the crude product (968 mg), which was used in the next step without further purification.